N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide
• InChI: InChI=1S/C20H12F2N2O2S/c21-13-10-16(22)18-17(11-13)27-20(23-18)24-19(25)12-6-8-15(9-7-12)26-14-4-2-1-3-5-14/h1-11H,(H,23,24,25)
• InChI Key: XRIGKQLEZGHORB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)NC3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C20H12F2N2O2S
• Molecular Weight: 382.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide often involves the reaction of benzothiazole derivatives with various benzoyl chlorides or other reactive intermediates. For example, the synthesis of similar compounds has been detailed through processes involving benzoylation and further functionalization, providing a foundation for understanding the synthetic routes that could be applied to our compound of interest (Hamad H. Al Mamari, Nasser Al Awaimri, Yousuf Al Lawati, 2019).

Molecular Structure Analysis

The structural characterization of benzothiazole derivatives, including X-ray diffraction and spectroscopic methods (e.g., NMR, IR, GC-MS), reveals the intricacies of their molecular architecture. These techniques have elucidated the crystalline structure, molecular conformations, and the presence of specific functional groups in compounds similar to N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-phenoxybenzamide, showcasing the molecule's detailed structure (P. Prabukanthan, C. Raveendiran, G. Harichandran, P. Seenuvasakumaran, 2020).

Chemical Reactions and Properties

The reactivity of benzothiazole compounds encompasses a range of chemical reactions, including metal-catalyzed C-H bond functionalization, highlighting the chemical versatility and potential utility of these molecules in various synthetic applications. The specific substituents on the benzothiazole and benzamide moieties greatly influence their reactivity and the types of chemical transformations they can undergo (B. K. Sagar, H. Yathirajan, R. Rathore, C. Glidewell, 2018).

Physical Properties Analysis

The physical properties of benzothiazole derivatives, such as melting points, solubility, and crystal structure, are critical for their application in material science and organic electronics. Studies have shown that these properties can be finely tuned by modifying the molecular structure, which is essential for designing compounds with specific functionalities (Ozan Ünsalan, Hatice Arı, C. Altunayar‐Unsalan, K. Bolelli, M. Boyukata, I. Yalcin, 2020).

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and the ability to participate in specific chemical reactions, define the applicability of benzothiazole derivatives in synthesis and material science. Their behavior in reaction mechanisms, such as electrophilic substitution and nucleophilic addition, provides insight into their chemical versatility (I. Hutchinson, Mei-Sze Chua, Helen L. Browne, Valentina Trapani, Tracey D. Bradshaw, A. Westwell, Malcolm F. G. Stevens, 2001).

Scientific Research Applications

Synthesis and Characterization

• A study focused on synthesizing and characterizing compounds with similar structures. For instance, N-benzo[c][1,2,5]thiazol-4-yl-3-trifluoromethylbenzamide was synthesized and characterized using spectroscopic methods, highlighting the importance of N,N-bidentate directing groups suitable for metal-catalyzed C-H bond functionalization reactions (Hamad H. Al Mamari et al., 2019).

Biological Properties and Applications

• Research on fluorinated 2-(4-aminophenyl)benzothiazoles revealed their potent cytotoxic properties in vitro against certain human breast cancer cell lines, but they were inactive against other cell lines like prostate and nonmalignant breast cells. This study demonstrates the selective biological activity of similar benzothiazole derivatives (I. Hutchinson et al., 2001).

Chemical Properties and Reactions

• The compound 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole and its benzothiazole analogue were synthesized and found suitable for sensing specific metal cations, demonstrating the utility of such compounds in chemical sensing applications (K. Tanaka et al., 2001).

Polymer Applications

• A study on novel aromatic polyimides, using compounds including 4,4-(aminopheyloxy) phenyl-4-aminobenzamide, highlighted the synthesis and characterization of new materials with potential applications in various industries (M. Butt et al., 2005).

Antimicrobial Properties

• Research on the synthesis of new fluorobenzamides containing thiazole and thiazolidine groups demonstrated promising antimicrobial properties. This study underscores the potential use of similar compounds in developing new antimicrobial agents (N. Desai et al., 2013).